1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride
Overview
Description
1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride, also known as 1-MMC, is an organic compound that has been gaining popularity in the scientific community due to its ability to be used in a variety of laboratory experiments and research applications. This compound is a derivative of cyclobutane, which is a four-membered ring containing one carbon atom and three hydrogen atoms. The hydrochloride salt of 1-MMC is particularly useful in the laboratory due to its solubility in aqueous solutions and its stability in organic solvents.
Mechanism of Action
The mechanism of action of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride is not completely understood. However, it is believed that the hydrochloride salt of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride acts as an acid catalyst in the reaction of 1-methyl-3-methylidenecyclobutylmethanamine with other organic compounds. Additionally, it is believed that the hydrochloride salt of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride can also act as an electron donor, which can facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride are not well understood. However, there is some evidence to suggest that the compound may have an effect on the central nervous system, as well as on the cardiovascular system. Additionally, there is some evidence to suggest that 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride may have anti-inflammatory, anti-oxidative, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride has several advantages when used in laboratory experiments and research applications. Firstly, the compound is relatively easy to synthesize and can be isolated and purified with relative ease. Additionally, 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride is soluble in aqueous solutions and is stable in organic solvents. Furthermore, the compound can act as an acid catalyst and an electron donor, which can facilitate the formation of covalent bonds between molecules.
However, there are some limitations to the use of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride in laboratory experiments and research applications. Firstly, the compound is not particularly stable and can decompose over time. Additionally, the compound can be toxic if ingested, and thus should be handled with caution. Furthermore, the compound has not been extensively studied and thus the full range of its biochemical and physiological effects is not known.
Future Directions
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride has a wide range of potential applications in laboratory experiments and research applications. In the future, it is likely that the compound will be used more extensively in the synthesis of organic compounds, peptides, and other biologically active compounds. Additionally, further research is needed to understand the full range of biochemical and physiological effects of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride. Furthermore, research into the potential applications of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride in the field of medicinal chemistry is likely to be of great interest. Finally, research into the synthesis of more stable derivatives of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride is likely to be of great interest, as this could lead to the development of more stable and effective compounds.
Synthesis Methods
The synthesis of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride is relatively simple and can be accomplished in a single step. The reaction involves the reaction of 1-methyl-3-methylidenecyclobutylmethanamine with hydrochloric acid in an aqueous solution. The reaction is carried out at room temperature for a period of time, usually about one hour, and yields a white crystalline solid. The solid can then be isolated and purified by recrystallization from a suitable solvent.
Scientific Research Applications
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride has been used in a variety of laboratory experiments and research applications. It has been used as a substrate in the synthesis of other organic compounds, such as amines and heterocycles. Additionally, it has been used as a reagent in the synthesis of peptides, peptidomimetics, and other biologically active compounds. Furthermore, 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride hydrochloride has been used in the synthesis of chiral compounds, which are important in the field of medicinal chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride involves the reaction of 1-methylcyclobutene with formaldehyde to form 1-(1-methyl-3-methylidenecyclobutyl)methanol, which is then converted to the amine via reaction with ammonia. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "1-methylcyclobutene", "formaldehyde", "ammonia", "hydrochloric acid" ], "Reaction": [ "1. 1-methylcyclobutene is reacted with formaldehyde in the presence of a catalyst to form 1-(1-methyl-3-methylidenecyclobutyl)methanol.", "2. The resulting alcohol is then reacted with ammonia in the presence of a reducing agent to form 1-(1-methyl-3-methylidenecyclobutyl)methanamine.", "3. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 1-(1-methyl-3-methylidenecyclobutyl)methanamine." ] } | |
CAS RN |
2763779-12-8 |
Product Name |
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride |
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
0 |
Origin of Product |
United States |
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